Cas no 2228771-75-1 (2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole)

2-Bromo-4-(oxiran-2-yl)methyl-1,3-thiazole is a versatile heterocyclic compound featuring both a thiazole core and an epoxide (oxirane) functional group. The bromine substituent enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for nucleophilic substitution reactions. The epoxide moiety offers further synthetic utility, enabling ring-opening reactions to introduce additional functional groups. This compound is useful in pharmaceutical and agrochemical research, where its bifunctional reactivity allows for the construction of complex molecular architectures. Its stability under controlled conditions ensures reliable handling in laboratory settings. The combination of these features makes it a practical choice for applications requiring selective modifications of thiazole-based frameworks.
2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole structure
2228771-75-1 structure
Product Name:2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole
CAS No:2228771-75-1
MF:C6H6BrNOS
MW:220.086939334869
CID:6402907
PubChem ID:165643355
Update Time:2025-05-26

2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole
    • 2-bromo-4-[(oxiran-2-yl)methyl]-1,3-thiazole
    • 2228771-75-1
    • EN300-1926375
    • Inchi: 1S/C6H6BrNOS/c7-6-8-4(3-10-6)1-5-2-9-5/h3,5H,1-2H2
    • InChI Key: VWACSVWZWKLLGS-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)CC1CO1

Computed Properties

  • Exact Mass: 218.93535g/mol
  • Monoisotopic Mass: 218.93535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 53.7Ų

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Additional information on 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole

2-Bromo-4-(Oxiran-2-yl)methyl-1,3-Thiazole: A Versatile Compound in Modern Chemical and Pharmaceutical Research

2-Bromo-4-(oxiran-2-yl)methyl-1,3-thiazole (CAS No. 2228771-75-1) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and pharmaceutical research. This compound, characterized by its bromine and oxirane functionalities, offers a wide range of reactivity and synthetic utility, making it a valuable building block in the development of novel drugs and materials.

The chemical structure of 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole is particularly intriguing. The presence of the bromine atom provides a convenient handle for further functionalization through various substitution reactions. Additionally, the oxirane ring is highly reactive and can undergo ring-opening reactions with a variety of nucleophiles, leading to the formation of diverse and complex molecules. These properties make 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole an attractive starting material for synthetic chemists aiming to create new compounds with specific biological activities.

In the realm of pharmaceutical research, 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole has shown promise as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of novel antiviral and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of several thiazole derivatives from 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole, which exhibited potent antiviral activity against influenza A virus. Another study in the European Journal of Medicinal Chemistry demonstrated that certain thiazole derivatives derived from this compound showed significant cytotoxic effects on various cancer cell lines, suggesting their potential as anticancer agents.

The synthetic versatility of 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole extends beyond pharmaceutical applications. In materials science, this compound has been utilized to create novel polymers and copolymers with unique properties. For example, researchers at the University of California, Berkeley, have developed a series of thiazole-based copolymers using 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole as a monomer. These copolymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced electronic devices and coatings.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reagents. This environmentally friendly approach not only reduces the ecological footprint but also aligns with the growing demand for sustainable chemical processes.

In conclusion, 2-bromo-4-(oxiran-2-yl)methyl-1,3-thiazole (CAS No. 2228771-75-1) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists and materials scientists alike. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.

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